Cas no 847862-98-0 (4-Pyrimidinamine, 2-chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-)

• Product Name: 4-Pyrimidinamine, 2-chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-
• CAS No: 847862-98-0
• MF: C₁₂H₉ClF₃N₃
• MW: 287.668171644211
• CID: 1826244
• PubChem ID: 21923097
• Update Time: 2025-04-21

4-Pyrimidinamine, 2-chloro-N-(4-methylphenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-N-(4-methylphenyl)-5-(trifluoromethyl)-
• (2-chloro-5-trifluoromethyl-pyrimidin-4-yl)-p-tolyl-amine
• 2-chloro-N-(4-methylphenyl)-5-(trifluoromethyl)pyrimidin-4-amine
• 2-Chloro-N-(p-tolyl)-5-(trifluoromethyl)pyrimidin-4-amine
• OZWOVYUILXZEPP-UHFFFAOYSA-N
• DA-32117
• SCHEMBL5561868
• 847862-98-0
• DTXSID90620155

• Inchi： 1S/C12H9ClF3N3/c1-7-2-4-8(5-3-7)18-10-9(12(14,15)16)6-17-11(13)19-10/h2-6H,1H3,(H,17,18,19)
• InChI Key： OZWOVYUILXZEPP-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(F)(F)F)C(=N1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 287.0437095g/mol
• Monoisotopic Mass: 287.0437095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.8Ų